Cas no 2137706-24-0 (Carbamic acid, N-[5-(2-methoxyacetyl)-2-thiazolyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[5-(2-methoxyacetyl)-2-thiazolyl]-, 1,1-dimethylethyl ester
• CAS No: 2137706-24-0
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 5293541
• Update Time: 2025-05-20

Carbamic acid, N-[5-(2-methoxyacetyl)-2-thiazolyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[5-(2-methoxyacetyl)-2-thiazolyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H16N2O4S/c1-11(2,3)17-10(15)13-9-12-5-8(18-9)7(14)6-16-4/h5H,6H2,1-4H3,(H,12,13,15)
• InChI Key： LSZXGFYMMCJQQH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC=C(C(COC)=O)S1

Additional information on Carbamic acid, N-[5-(2-methoxyacetyl)-2-thiazolyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[5-(2-methoxyacetyl)-2-thiazolyl]-, 1,1-dimethylethyl ester (CAS No. 2137706-24-0)

Carbamic acid, N-[5-(2-methoxyacetyl)-2-thiazolyl]-, 1,1-dimethylethyl ester (CAS No. 2137706-24-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole and methoxyacetyl functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its structural complexity and versatility make it a valuable asset in modern chemical synthesis, particularly in the development of novel therapeutic agents and crop protection solutions.

The molecular structure of Carbamic acid, N-[5-(2-methoxyacetyl)-2-thiazolyl]-, 1,1-dimethylethyl ester includes a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen. This ring system is widely recognized for its role in medicinal chemistry, as it is present in numerous FDA-approved drugs. The methoxyacetyl moiety further enhances the compound's reactivity, enabling it to participate in various chemical transformations. Researchers are particularly interested in its potential applications in drug discovery and agrochemical innovation, given the growing demand for new treatments and sustainable farming solutions.

One of the most compelling aspects of Carbamic acid, N-[5-(2-methoxyacetyl)-2-thiazolyl]-, 1,1-dimethylethyl ester is its role as a building block in organic synthesis. Chemists utilize this compound to construct more complex molecules, leveraging its reactive sites for coupling reactions, cyclizations, and other transformations. Its tert-butyl ester group provides stability under various conditions, making it a reliable intermediate in multi-step syntheses. This attribute is particularly valuable in the pharmaceutical industry, where precision and reproducibility are paramount.

In recent years, the demand for thiazole derivatives has surged, driven by their proven efficacy in treating a range of conditions, from infectious diseases to chronic illnesses. Carbamic acid, N-[5-(2-methoxyacetyl)-2-thiazolyl]-, 1,1-dimethylethyl ester is no exception, as it has shown promise in preliminary studies for its potential bioactive properties. Researchers are exploring its utility in designing next-generation antimicrobial agents and enzyme inhibitors, addressing critical challenges in global health.

The agrochemical sector also benefits from the unique properties of Carbamic acid, N-[5-(2-methoxyacetyl)-2-thiazolyl]-, 1,1-dimethylethyl ester. With the increasing need for eco-friendly pesticides and herbicides, this compound offers a pathway to developing safer and more effective crop protection products. Its thiazole core is known to interact with biological targets in pests, providing a mechanism of action that minimizes environmental impact. This aligns with the global shift toward sustainable agriculture, a topic of immense relevance in today's climate-conscious world.

From a commercial perspective, Carbamic acid, N-[5-(2-methoxyacetyl)-2-thiazolyl]-, 1,1-dimethylethyl ester is available through specialized chemical suppliers, catering to the needs of research institutions and industrial laboratories. Its high purity and consistent quality are critical for ensuring reproducible results in experimental settings. As the compound gains traction in both academic and industrial circles, its market presence is expected to grow, reflecting its importance in advancing chemical innovation.

For those working in organic synthesis or medicinal chemistry, understanding the properties and applications of Carbamic acid, N-[5-(2-methoxyacetyl)-2-thiazolyl]-, 1,1-dimethylethyl ester is essential. Its versatility as a synthetic intermediate and its potential biological activity make it a compound of significant interest. Whether you're exploring new drug candidates or developing agrochemical solutions, this molecule offers a wealth of opportunities for innovation and discovery.

In conclusion, Carbamic acid, N-[5-(2-methoxyacetyl)-2-thiazolyl]-, 1,1-dimethylethyl ester (CAS No. 2137706-24-0) stands out as a valuable tool in modern chemistry. Its structural features, combined with its diverse applications, position it at the forefront of research and development in multiple industries. As scientists continue to unlock its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.